Cas no 14045-15-9 (4-Sulfonicotinic acid)

• Product Name: 4-Sulfonicotinic acid
• CAS No: 14045-15-9
• MF: C₆H₅NO₅S
• MW: 203.172600507736
• CID: 120111
• PubChem ID: 2762912
• Update Time: 2025-04-18

4-Sulfonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Sulfonicotinic acid
• 3-Pyridinecarboxylicacid, 4-sulfo-
• 4-sulfopyridine-3-carboxylic acid
• 3-Pyridinecarboxylicacid,4-sulfo
• 4-sulfo-nicotinic acid
• pyridine-4-sulfo-3-carboxylic acid
• 4-SULFONICOTINICACID
• DTXSID70376567
• AKOS015909045
• 3-Pyridinecarboxylicacid,4-sulfo-
• FT-0714203
• 14045-15-9

• Inchi： 1S/C6H5NO5S/c8-6(9)4-3-7-2-1-5(4)13(10,11)12/h1-3H,(H,8,9)(H,10,11,12)
• InChI Key： IGWGDXGNXRWAPM-UHFFFAOYSA-N
• SMILES： S(C1C=CN=CC=1C(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 202.98900
• Monoisotopic Mass: 202.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2
• XLogP3: -0.9

Experimental Properties

• Density: 1.722
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.615
• PSA: 112.94000
• LogP: 1.10730